Symclosene
Overview
Description
Symclosene, also known as Trichloroisocyanuric acid, is an organic compound with the formula (C3Cl3N3O3) . It is a white crystalline powder with a strong chlorine odor . It is used as an industrial disinfectant, bleaching agent, and a reagent in organic synthesis . It is sometimes sold in tablet or granule form for domestic and industrial use .
Synthesis Analysis
Trichloroisocyanuric acid is prepared from cyanuric acid via a reaction with chlorine gas and trisodium cyanurate . It is a versatile and efficient reagent for chlorination and oxidation reactions . It was effectively used to synthesize many classes of compounds such as chlorinated arenes, N-chloramines and amides, α-halo-carbonyl compounds, benzyl chlorides, esters, carboxylic anhydrides, and amides .Molecular Structure Analysis
The molecular formula of Symclosene is C3Cl3N3O3 . It has an average mass of 232.409 Da and a monoisotopic mass of 230.900528 Da .Chemical Reactions Analysis
Trichloroisocyanuric acid (TCCA) is a versatile and efficient reagent for chlorination and oxidation reactions . Depending on the reaction conditions employed, it can release either an electrophile chlorine atom (Cl+) or a radical chlorine atom (Cl.) promoting selectively different pathways of reaction .Physical And Chemical Properties Analysis
Symclosene has a density of 2.2±0.1 g/cm3, a boiling point of 272.3±23.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has an enthalpy of vaporization of 51.1±3.0 kJ/mol and a flash point of 118.5±22.6 °C . It has a molar refractivity of 40.4±0.4 cm3 .Scientific Research Applications
Water Treatment
Symclosene is widely used in water treatment processes . It acts as a disinfectant, algicide, and bactericide, primarily for swimming pools . It helps in maintaining the cleanliness of the water and prevents the growth of harmful microorganisms .
Disinfection
Apart from water treatment, Symclosene is also used as an industrial disinfectant . It’s effective in killing bacteria and other harmful pathogens, making it useful in various industries that require high levels of sanitation .
Bleaching Agent
Symclosene serves as a bleaching agent in the textile industry . It helps in removing stains and discolorations from fabrics, making them look cleaner and brighter .
Chemical Synthesis
In the field of chemical synthesis, Symclosene is used as a reagent . It’s an easy-to-store and transport source of chlorine gas, which is often required in various chemical reactions .
Agriculture
Although specific details are not available, Symclosene’s disinfectant properties could be beneficial in agricultural settings, such as preventing diseases in animal husbandry and fisheries .
Food Industry
The European Chemicals Agency (ECHA) mentions that Symclosene is used in the manufacture of food products . However, the exact details of its application in the food industry are not specified.
Textile Industry
In addition to its role as a bleaching agent, Symclosene might also be used in other processes in the textile industry . For instance, it could potentially be used in the treatment of textile industry wastewater .
Mechanism of Action
Target of Action
Symclosene, also known as Trichloroisocyanuric acid, is primarily used as a disinfectant, algicide, and bactericide . Its primary targets are various microorganisms, including bacteria and algae, that are commonly found in environments such as swimming pools and spas .
Mode of Action
Symclosene acts as a strong oxidant . When it comes into contact with microorganisms, it can disrupt their metabolic processes by oxidizing the molecules within the cells . This leads to the inactivation and eventual death of the microorganisms .
Biochemical Pathways
As an oxidizing agent, it is likely to interfere with the redox reactions that are essential for the energy production in microbial cells .
Pharmacokinetics
It is applied directly to the environment where it exerts its effects .
Result of Action
The result of Symclosene’s action is the effective disinfection of the treated environment. By inactivating and killing microorganisms, it helps to prevent the spread of diseases and maintains the cleanliness and safety of environments such as swimming pools and spas .
Action Environment
The efficacy and stability of Symclosene can be influenced by various environmental factors. For example, it is known to decompose on heating, producing toxic fumes . Therefore, it should be stored in a cool, well-ventilated area . It is also a strong oxidant and can react with combustible and reducing materials, so it should be kept separate from such substances . Furthermore, it is very toxic to aquatic life , indicating that its use should be carefully managed to minimize environmental impact.
Safety and Hazards
Symclosene may intensify fire as it is an oxidizer . It is harmful if swallowed and causes serious eye irritation . It may cause respiratory irritation and is very toxic to aquatic life with long-lasting effects . It is recommended to avoid breathing dust and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1,3,5-trichloro-1,3,5-triazinane-2,4,6-trione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3Cl3N3O3/c4-7-1(10)8(5)3(12)9(6)2(7)11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRIZYWQGELRKNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=O)N(C(=O)N(C(=O)N1Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3Cl3N3O3 |
Source
|
| Record name | TRICHLORO-S-TRIAZINETRIONE, DRY | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9131 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TRICHLOROISOCYANURIC ACID | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1675 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
29680-41-9 (hydrochloride salt) |
Source
|
| Record name | Symclosene [USAN:INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000087901 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID2026523 |
Source
|
| Record name | Symclosene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2026523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Trichloro-s-triazinetrione, dry appears as a white slightly hygroscopic crystalline powder or lump solid with a mild chlorine-like odor. Said to have 85 percent available chlorine. Decomposes at 225 °C. Moderately toxic by ingestion. May irritate skin and eyes. Active ingredient in household dry bleaches. Used in swimming pools as a disinfectant., Other Solid, White solid; [ICSC] Strong odor of chlorine; Slightly hygroscopic; [HSDB], WHITE CRYSTALLINE POWDER WITH PUNGENT ODOUR. |
Source
|
| Record name | TRICHLORO-S-TRIAZINETRIONE, DRY | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9131 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-trichloro- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Trichloroisocyanuric acid | |
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| Record name | TRICHLOROISOCYANURIC ACID | |
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Flash Point |
> 250 °C (482 °F ) open cup |
Source
|
| Record name | Trichloroisocyanuric acid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/885 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in chlorinated and highly polar solvents, Solubility in water at 25 °C = 1 g/100 g; Solubility in acetone at 30 °C = 35.0 g/100 g, Water solubility = 1.2% = 1.20X10+4 mg/L at 25 °C, Solubility in water, g/100ml at 25 °C: 1.2 |
Source
|
| Record name | Trichloroisocyanuric acid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/885 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TRICHLOROISOCYANURIC ACID | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1675 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
greater than 1 at 68 °F (est) (USCG, 1999), Greater than 1 at 20 °C (solid), 2.07 g/cm³ |
Source
|
| Record name | TRICHLORO-S-TRIAZINETRIONE, DRY | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9131 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Trichloroisocyanuric acid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/885 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TRICHLOROISOCYANURIC ACID | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1675 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
0.00000012 [mmHg], negligible |
Source
|
| Record name | Trichloroisocyanuric acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7533 | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Product Name |
Trichloroisocyanuric acid | |
Color/Form |
Needles from ethylene chloride, White crystalline powder or granules, White crystals | |
CAS RN |
87-90-1 |
Source
|
| Record name | TRICHLORO-S-TRIAZINETRIONE, DRY | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9131 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Melting Point |
246.7 °C (decomposes) |
Source
|
| Record name | Trichloroisocyanuric acid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/885 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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